Cas no 113875-04-0 (Benzeneacetic acid, (2-thienylmethylene)hydrazide)

• Product name: Benzeneacetic acid, (2-thienylmethylene)hydrazide
• CAS No: 113875-04-0
• MF: C₁₃H₁₂N₂OS
• MW: 244.312181472778
• CID: 3629895
• PubChem ID: 6898277

Benzeneacetic acid, (2-thienylmethylene)hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, (2-thienylmethylene)hydrazide
• 2-phenyl-N'-[(E)-thiophen-2-ylmethylidene]acetohydrazide
• SMR000174468
• Phenyl-acetic acid thiophen-2-ylmethylene-hydrazide
• 2-phenyl-N'-[(1E)-(thiophen-2-yl)methylidene]acetohydrazide
• JS-2861
• 2-phenyl-N-[(E)-thiophen-2-ylmethylideneamino]acetamide
• CHEMBL3209544
• HMS1677G15
• 2-phenyl-N'-[(E)-2-thienylmethylidene]acetohydrazide
• AKOS000577188
• MLS000568373
• 113875-04-0
• STK133943
• 2-phenyl-N'-(2-thienylmethylene)acetohydrazide

• Inchi： InChI=1S/C13H12N2OS/c16-13(9-11-5-2-1-3-6-11)15-14-10-12-7-4-8-17-12/h1-8,10H,9H2,(H,15,16)/b14-10+
• InChI Key： RAFJTHHORYWJDF-GXDHUFHOSA-N

Computed Properties

• Exact Mass: 244.06703418Da
• Monoisotopic Mass: 244.06703418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7Ų
• XLogP3: 2.8

Additional information on Benzeneacetic acid, (2-thienylmethylene)hydrazide

Comprehensive Analysis of Benzeneacetic acid, (2-thienylmethylene)hydrazide (CAS No. 113875-04-0)

Benzeneacetic acid, (2-thienylmethylene)hydrazide (CAS No. 113875-04-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its CAS number 113875-04-0, belongs to the class of hydrazide derivatives, which are known for their versatile applications in medicinal chemistry and material science. Researchers are particularly interested in its potential as a bioactive scaffold for developing novel therapeutics, given its thienylmethylene and hydrazide functional groups.

In recent years, the demand for hydrazide-based compounds like Benzeneacetic acid, (2-thienylmethylene)hydrazide has surged, driven by their role in drug discovery and chemical synthesis. A growing trend in scientific literature highlights its utility as a building block for designing antimicrobial agents and anti-inflammatory drugs. This aligns with the broader industry focus on addressing antibiotic resistance and chronic diseases, making it a hot topic in academic and industrial circles.

The compound’s molecular structure features a benzeneacetic acid backbone coupled with a 2-thienylmethylene hydrazide moiety, which contributes to its chelating properties and stability. These characteristics make it a candidate for applications in coordination chemistry and catalysis. Moreover, its synthetic versatility allows for modifications to enhance bioavailability and target specificity, addressing key challenges in modern pharmacology.

From an SEO perspective, queries such as "Benzeneacetic acid hydrazide uses" and "CAS 113875-04-0 applications" reflect user interest in its practical applications. Additionally, questions like "How to synthesize (2-thienylmethylene)hydrazide derivatives?" or "Is Benzeneacetic acid hydrazide safe for research?" are frequently searched, indicating a need for accessible, technical content. This underscores the importance of providing detailed, accurate information to meet the demands of researchers, chemists, and industry professionals.

In conclusion, Benzeneacetic acid, (2-thienylmethylene)hydrazide (CAS No. 113875-04-0) represents a promising compound with multifaceted applications. Its relevance to drug development, material science, and chemical synthesis positions it as a valuable subject for ongoing research. By leveraging its structural advantages, scientists can explore new frontiers in molecular design and therapeutic innovation, contributing to advancements in health and technology.